![molecular formula C10H13NO2 B1454408 2-(Oxolan-3-yloxy)aniline CAS No. 917909-29-6](/img/structure/B1454408.png)
2-(Oxolan-3-yloxy)aniline
Overview
Description
2-(Oxolan-3-yloxy)aniline, also known as ODAN, is a chemical compound that belongs to the class of anilines. It is commonly used in medical research, as well as in the synthesis of other organic compounds. The compound has a molecular weight of 179.22 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13NO2/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8/h1-4,8H,5-7,11H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 179.22 . It is a liquid at room temperature .Scientific Research Applications
Corrosion Inhibition
Aromatic epoxy monomers like 2-(oxiran-2-yl-methoxy)-N,N-bis(oxiran-2-ylmethyl)aniline have been studied for their effectiveness as corrosion inhibitors. In carbon steel corrosion, these monomers demonstrated significant inhibition effectiveness in acidic solutions. Both computational and experimental approaches, including FT-IR, 1H NMR, 13C NMR spectroscopy, and electrochemical techniques, confirmed their efficacy. The adsorption of these compounds on the metal surface followed the Langmuir isotherm model, suggesting a strong interaction with the surface and potential for practical application in corrosion protection (Dagdag et al., 2019).
Synthesis of S-Metolachlor Metabolites
2,6-disubstituted anilines, including derivatives of 2-(Oxolan-3-yloxy)aniline, have been used as intermediates in the synthesis of S-Metolachlor metabolites. These substances are crucial for producing certain herbicides, and the method involving these anilines has led to the successful synthesis of side chain oxidized ethylsulfonic acid and oxanilic acid metabolites. This showcases the utility of such compounds in the field of agricultural chemistry (Tyagi et al., 2016).
Catalytic Oxidation in Environmental Cleanup
Superparamagnetic Fe3O4 nanoparticles were studied for their ability to catalytically oxidize phenolic and aniline compounds, including this compound derivatives, in aqueous solutions. This process effectively removed pollutants like phenol and aniline from water, showcasing the potential of these compounds in environmental cleanup efforts. The nanoparticles were stable, reusable, and could be easily separated from solutions, making them a practical option for water purification (Zhang et al., 2009).
Safety and Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing the mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-(oxolan-3-yloxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8/h1-4,8H,5-7,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJVZNNDBFBWNFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1OC2=CC=CC=C2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50734606 | |
Record name | 2-[(Oxolan-3-yl)oxy]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50734606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
917909-29-6 | |
Record name | 2-[(Oxolan-3-yl)oxy]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50734606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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